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Cat. No.: B010032

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetylpyridine oxime is a pivotal chemical intermediate with significant applications in the
pharmaceutical and agrochemical industries. As a derivative of 3-acetylpyridine, it combines a
pyridine ring with a ketoxime functional group, making it a versatile building block for the
synthesis of more complex bioactive molecules.[1] Its most notable application is as a key
intermediate in the production of the antibiotic Telithromycin.[2][3] Furthermore, pyridinium
oximes are extensively researched for their potential role as reactivators of
acetylcholinesterase (AChE) that has been inhibited by organophosphates, indicating their
therapeutic potential in treating nerve agent poisoning.[2]

This guide provides a comprehensive technical overview of the synthesis of 3-acetylpyridine
oxime from its precursor, 3-acetylpyridine. It includes detailed experimental protocols, a
summary of quantitative data, and graphical representations of the chemical pathway and
experimental workflow to support research and development efforts.

Chemical Properties and Data

A clear understanding of the physicochemical properties of the starting material and the final
product is crucial for experimental design, safety, and analysis. The properties of 3-
acetylpyridine and 3-acetylpyridine oxime are summarized below.
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Table 1: Physicochemical Properties of Reactant and

Product
3-Acetylpyridine (Starting 3-Acetylpyridine Oxime
Property .
Material) (Product)
Molecular Formula C7H/NO C7HsN20[4]
Molecular Weight 121.14 g/mol 136.15 g/mol [2][4]
CAS Number 350-03-8 5973-83-1[1][4]
Yellow to light brown crystalline )
Appearance ] o Solid[2]
solid or yellow liquid
Melting Point Not specified 95 to 97°C[2]
o (NE)-N-(1-pyridin-3-
IUPAC Name 1-(pyridin-3-yl)ethanone ) ]
ylethylidene)hydroxylamine[4]
1-(3-pyridinyl)-1-ethanone
3-Acetopyridine, Methyl 3- ( Py Y )
Synonyms oxime, Methyl 3-pyridyl

pyridyl ketone

ketoxime[4]

Synthesis Pathway and Mechanism

The synthesis of 3-acetylpyridine oxime is a classic example of oxime formation from a

ketone. The reaction involves the nucleophilic addition of hydroxylamine to the carbonyl group

of 3-acetylpyridine.[2] This is followed by a dehydration step to yield the final oxime product.

The reaction is typically performed using hydroxylamine hydrochloride, with a base added to

liberate the free hydroxylamine nucleophile.[2]

Reaction Scheme

The overall chemical transformation is illustrated below.
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3-Acetylpyridine

Hydroxylamine - Base (e.g., NaOH)
(NH20H) " Solvent (e.g., H20/Ethanol)

——— » 3-Acetylpyridine Oxime

Water (H20)
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Reagent Preparation
(Dissolve NH20OH-HCI & Base)

Reaction Step
(Add 3-Acetylpyridine at 0-5°C)

Isolation
(Suction Filtration)

Washing
(Remove Salts with Cold Water)

Drying
(Dry Under Vacuum)

Purification (Optional)
(Recrystallization)

Characterization
(MP, NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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